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Compound of Interest

Compound Name: 3-Ethyl-3-heptanol

Cat. No.: B011723

An In-depth Technical Guide to the Chemical and Physical Properties of 3-Ethyl-3-heptanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical
properties of 3-Ethyl-3-heptanol. The information is curated for researchers, scientists, and
professionals in the field of drug development, with a focus on delivering precise data and
actionable experimental protocols.

Core Chemical and Physical Properties

3-Ethyl-3-heptanol is a tertiary alcohol with significance as a synthetic intermediate. Its
properties are summarized below.

Table 1: General Chemical Properties of 3-Ethyl-3-
heptanol
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Property Value Source(s)

IUPAC Name 3-ethylheptan-3-ol [1]

3-Ethyl-3-heptanol, 3-
Synonyms [1]
Ethylheptan-3-ol

CAS Number 19780-41-7 [11[2]
Molecular Formula CoH200 [1][2]
Molecular Weight 144.25 g/mol [1]

InChl=1S/C9H200/c1-4-7-8-

InChl 9(10,5-2)6-3/h10H,4-8H2,1- [1][2]
3H3
XKRZDNKKANUBPV-
InChlKey [11[2]
UHFFFAOYSA-N
Canonical SMILES CCCCC(C)(CC)O [3]
Property Value Source(s)

Colorless to Almost colorless

Appearance clear liquid 3]
Boiling Point ~184 °C (estimated) [4]
Melting Point Not available

Density 0.837 g/cm3 [4]
Refractive Index 1.434 [4]

Insoluble in water; Soluble in
Solubility organic solvents like ethanol [3]

and ether.

Table 3: Spectroscopic Data Summary
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Technique Description Source(s)

Data available, typically
showing characteristic peaks

1H NMR for the ethyl and butyl groups [1]
attached to the tertiary carbon,

and the hydroxyl proton.

Provides information on the
13C NMR different carbon environments [5]

within the molecule.

Confirms the presence of the
Infrared (IR) hydroxy! (-OH) functional [11[2]

group.

Determines the molecular
weight and provides

Mass Spectrometry (MS) ) ) [2]
information on the

fragmentation pattern.

Experimental Protocols

The following are generalized experimental protocols for the synthesis, purification, and
potential reactions of 3-Ethyl-3-heptanol based on standard laboratory procedures for similar
compounds.

Synthesis of 3-Ethyl-3-heptanol via Grighard Reaction

This protocol describes the synthesis of a tertiary alcohol by the addition of a Grignard reagent
to a ketone. For 3-Ethyl-3-heptanol, this can be achieved by reacting 3-heptanone with
ethylmagnesium bromide or by reacting 3-pentanone with butylmagnesium bromide.

Materials:
e Magnesium turnings

e Anhydrous diethyl ether or tetrahydrofuran (THF)
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o Ethyl bromide (or Butyl bromide)

¢ 3-Heptanone (or 3-Pentanone)

e Saturated aqueous ammonium chloride solution
e Anhydrous sodium sulfate

» Standard oven-dried laboratory glassware

e Magnetic stirrer and heating mantle

o Separatory funnel

Procedure:

» Preparation of the Grignard Reagent: In a flame-dried three-necked round-bottom flask
equipped with a magnetic stirrer and a reflux condenser, add magnesium turnings. Add a
solution of ethyl bromide in anhydrous diethyl ether dropwise to initiate the reaction. Once
the reaction starts, add the remaining ethyl bromide solution at a rate that maintains a gentle
reflux. After the addition is complete, stir the mixture for an additional 30 minutes to ensure
the complete formation of the Grignard reagent.[6]

» Reaction with Ketone: Cool the Grignard reagent solution in an ice bath. Add a solution of 3-
heptanone in anhydrous diethyl ether dropwise to the cold Grignard reagent with vigorous
stirring. Control the rate of addition to maintain a gentle reflux.[6]

o Workup: After the addition is complete, allow the reaction mixture to return to room
temperature and stir for an additional hour. Quench the reaction by slowly adding a saturated
agueous ammonium chloride solution. Transfer the mixture to a separatory funnel and
separate the organic layer. Extract the aqueous layer with diethyl ether.[6]

« |solation: Combine the organic layers, wash with brine, and dry over anhydrous sodium
sulfate. Filter the solution and remove the diethyl ether by rotary evaporation to obtain the
crude 3-Ethyl-3-heptanol.[4]

Purification of 3-Ethyl-3-heptanol
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Materials:
e Crude 3-Ethyl-3-heptanol
 Boiling chips

o Fractional distillation apparatus or column chromatography setup (silica gel, appropriate
solvent system like hexanes/ethyl acetate)

Procedure (Fractional Distillation):

o Assemble the fractional distillation apparatus with the crude 3-Ethyl-3-heptanol in the
distillation flask along with a few boiling chips.[4]

» Begin heating the distillation flask gently and monitor the temperature at the top of the
fractionating column.

» Collect the fractions that distill over at the expected boiling point of 3-Ethyl-3-heptanol.
Discard any low-boiling or high-boiling impurities.

Oxidation of 3-Ethyl-3-heptanol (lllustrative for a
Secondary Alcohol)

While tertiary alcohols like 3-Ethyl-3-heptanol are resistant to oxidation under standard
conditions, a protocol for the oxidation of a similar secondary alcohol is provided for context.

Materials:

Secondary alcohol (e.g., 3-heptanol)

Pyridinium chlorochromate (PCC)

Anhydrous dichloromethane (DCM)

Silica gel

Celite®
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Procedure:

¢ In a flame-dried round-bottom flask under an inert atmosphere, dissolve the secondary
alcohol in anhydrous DCM.[7]

e Add PCC to the stirring solution. The mixture will turn into a dark slurry.[7]
e Monitor the reaction's progress by Thin Layer Chromatography (TLC).[7]

e Once the reaction is complete, dilute the mixture with diethyl ether and filter through a plug of
silica gel and Celite® to remove chromium byproducts.[7]

» Remove the solvent under reduced pressure to yield the crude ketone.[7]

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the synthesis and
properties of 3-Ethyl-3-heptanol.

Purification
Crude 3-Ethyl-3-heptanol (Distlation/Chromatography) Pure 3-Ethyl-3-heptanol

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 3-Ethyl-3-heptanol.
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Caption: General purification workflow for an organic compound.
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Caption: Logical relationships in the synthesis and reactivity of 3-Ethyl-3-heptanol.

Safety and Handling
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3-Ethyl-3-heptanol is classified as harmful if swallowed, causes skin irritation, causes serious
eye damage, and may cause respiratory irritation.[1]

Precautionary Statements:

e Prevention: Wash hands thoroughly after handling. Do not eat, drink, or smoke when using
this product. Wear protective gloves, protective clothing, eye protection, and face protection.
Avoid breathing dust, fume, gas, mist, vapors, or spray. Use only outdoors or in a well-
ventilated area.[4]

o Response: If swallowed, call a poison center or doctor. If on skin, wash with plenty of water.
If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If inhaled, remove person to fresh air and keep comfortable
for breathing.

o Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[4]

» Disposal: Dispose of contents and container to an approved waste disposal plant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Ethyl-3-heptanol chemical and physical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b011723#3-ethyl-3-heptanol-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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